4-((2-FURYLMETHYLENE)AMINO)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOLE-3-THIOL

• IUPAC Name: 4-[(E)-furan-2-ylmethylideneamino]-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H12N4O2S/c21-14-17-16-13(10-20-11-5-2-1-3-6-11)18(14)15-9-12-7-4-8-19-12/h1-9H,10H2,(H,17,21)/b15-9+
• InChI Key: BSXLJMWTRQZHMW-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NNC(=S)N2N=CC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)OCC2=NNC(=S)N2/N=C/C3=CC=CO3
• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol

Description

4-((2-FURYLMETHYLENE)AMINO)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOLE-3-THIOL is a complex organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring, a phenoxymethyl group, and a furylmethyleneamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((2-FURYLMETHYLENE)AMINO)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOLE-3-THIOL typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of 2-furylmethyleneamine with a phenoxymethyl-substituted triazole derivative. The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product in its pure form.

Chemical Reactions Analysis

Types of Reactions

4-((2-FURYLMETHYLENE)AMINO)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOLE-3-THIOL can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce various substituted derivatives.

Scientific Research Applications

4-((2-FURYLMETHYLENE)AMINO)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOLE-3-THIOL has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-((2-FURYLMETHYLENE)AMINO)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOLE-3-THIOL involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(((2-(2-FURYLMETHYLENE)HYDRAZINO)(OXO)AC)AMINO)-N-(4-METHYLPHENYL)BENZAMIDE
• 2-[(E)-(2-Furylmethylene)amino]phenol

Uniqueness

4-((2-FURYLMETHYLENE)AMINO)-5-(PHENOXYMETHYL)-4H-1,2,4-TRIAZOLE-3-THIOL is unique due to its specific combination of functional groups and the presence of the triazole ring. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.